2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(2-methylphenyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H14N2O4S/c1-11-6-2-4-8-13(11)17-15(19)10-18-16(20)12-7-3-5-9-14(12)23(18,21)22/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: XTQQTRRJQVFEDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C16H14N2O4S
• Molecular Weight: 330.4 g/mol

Description

2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(2-methylphenyl)acetamide, commonly known as DMBA-N-methylanthranilate, is a synthetic compound that has been widely used in scientific research applications. This compound belongs to the class of benzothiazole derivatives and has shown promising results in various biological studies.

Scientific Research Applications

Antimicrobial Properties

• Novel derivatives of benzothiazole acetamides were synthesized and evaluated for their antimicrobial efficacy against various bacterial and fungal species, including pathogens affecting plants, animals, and humans. These compounds showed significant antimicrobial activity, with some performing exceptionally well in terms of minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) values. Docking studies also supported their potential as antimicrobial agents (Incerti et al., 2017).

Antitumor Activity

• A set of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, utilizing the 2-(4-aminophenyl)benzothiazole structure as a pharmacophoric group, were synthesized and screened for their antitumor properties against a wide array of human tumor cell lines. Some compounds exhibited significant anticancer activity against certain cancer cell lines, highlighting their potential in antitumor treatments (Yurttaş et al., 2015).

Anti-Inflammatory Agents

• Compounds based on the 2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(2-methylphenyl)acetamide structure were synthesized and assessed for their anti-inflammatory properties using both in vitro and in vivo models. These compounds demonstrated promising anti-inflammatory activity. Additionally, molecular docking studies were conducted to ascertain their binding affinities, indicating their potential as effective anti-inflammatory agents (Nikalje et al., 2015).

Antioxidant and Anti-inflammatory Properties

• Novel acetamide derivatives were created and tested for their antioxidant and anti-inflammatory activities. Several compounds showcased strong efficacy in DPPH radical scavenging and lipid peroxide inhibition assays, along with significant anti-inflammatory activity, marking them as promising dual-action agents (Koppireddi et al., 2013).